Cas no 2877639-24-0 ([(4-methoxyphenyl)methyl](methyl)[(1,3,4-oxadiazol-2-yl)methyl]amine)

• Product Name: [(4-methoxyphenyl)methyl](methyl)[(1,3,4-oxadiazol-2-yl)methyl]amine
• CAS No: 2877639-24-0
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• CID: 5328578
• PubChem ID: 165435140
• Update Time: 2025-10-28

[(4-methoxyphenyl)methyl](methyl)[(1,3,4-oxadiazol-2-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• AKOS040861279
• 2877639-24-0
• [(4-methoxyphenyl)methyl](methyl)[(1,3,4-oxadiazol-2-yl)methyl]amine
• F6739-6790
• N-[(4-Methoxyphenyl)methyl]-N-methyl-1,3,4-oxadiazole-2-methanamine

• Inchi： 1S/C12H15N3O2/c1-15(8-12-14-13-9-17-12)7-10-3-5-11(16-2)6-4-10/h3-6,9H,7-8H2,1-2H3
• InChI Key： URIZXVGBDBTHGA-UHFFFAOYSA-N
• SMILES： O1C=NN=C1CN(CC1=CC=C(OC)C=C1)C

Computed Properties

• Exact Mass: 233.116426730g/mol
• Monoisotopic Mass: 233.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 51.4Ų

Experimental Properties

• Density: 1.166±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 341.7±52.0 °C(Predicted)
• pka: 5.60±0.50(Predicted)

Additional information on [(4-methoxyphenyl)methyl](methyl)[(1,3,4-oxadiazol-2-yl)methyl]amine

Comprehensive Overview of [(4-methoxyphenyl)methyl](methyl)[(1,3,4-oxadiazol-2-yl)methyl]amine (CAS No. 2877639-24-0)

The compound [(4-methoxyphenyl)methyl](methyl)[(1,3,4-oxadiazol-2-yl)methyl]amine (CAS No. 2877639-24-0) is a structurally unique molecule that has garnered significant interest in the field of medicinal chemistry and drug discovery. This amine derivative features a 1,3,4-oxadiazole ring, a heterocyclic moiety known for its diverse biological activities, coupled with a 4-methoxyphenyl group, which often enhances pharmacokinetic properties. Researchers are increasingly exploring its potential applications, particularly in the development of novel therapeutics targeting inflammation, microbial infections, and metabolic disorders.

One of the most frequently asked questions about CAS No. 2877639-24-0 is its synthetic route and purity standards. The compound is typically synthesized through multi-step organic reactions, including condensation and cyclization processes, with high-performance liquid chromatography (HPLC) used to ensure purity. The presence of the 1,3,4-oxadiazole ring is critical, as this scaffold is known to interact with various biological targets, including enzymes and receptors, making it a valuable building block in drug design. Recent studies highlight its potential as a kinase inhibitor, a class of compounds widely investigated for cancer therapy.

In the context of current trends, the demand for heterocyclic compounds like [(4-methoxyphenyl)methyl](methyl)[(1,3,4-oxadiazol-2-yl)methyl]amine has surged due to their versatility in addressing drug resistance and improving bioavailability. The 4-methoxyphenyl group, in particular, is often associated with enhanced membrane permeability, a property highly sought after in central nervous system (CNS) drug development. This aligns with the growing focus on neurodegenerative diseases, where researchers are actively seeking molecules capable of crossing the blood-brain barrier.

Another area of interest is the compound's potential role in antioxidant and anti-inflammatory applications. The 1,3,4-oxadiazole core has been linked to free radical scavenging activity, which is relevant in the treatment of oxidative stress-related conditions such as diabetes and cardiovascular diseases. Moreover, its methylamine side chain offers opportunities for further derivatization, enabling the creation of analogs with tailored properties. This adaptability makes CAS No. 2877639-24-0 a promising candidate for structure-activity relationship (SAR) studies.

From an industrial perspective, the scalability of synthesizing [(4-methoxyphenyl)methyl](methyl)[(1,3,4-oxadiazol-2-yl)methyl]amine is a topic of discussion among chemists and manufacturers. Optimizing reaction conditions to reduce costs and environmental impact is a priority, especially in light of the pharmaceutical industry's push toward green chemistry. The compound's stability under various storage conditions is also a key consideration, as it influences shelf life and handling protocols.

In summary, [(4-methoxyphenyl)methyl](methyl)[(1,3,4-oxadiazol-2-yl)methyl]amine (CAS No. 2877639-24-0) represents a fascinating intersection of chemistry and biology. Its structural features, including the 1,3,4-oxadiazole ring and 4-methoxyphenyl group, offer multiple avenues for research and development. Whether in the realm of drug discovery, material science, or agrochemicals, this compound continues to captivate scientists and industry professionals alike, promising innovative solutions to some of today's most pressing challenges.